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Introduction

Heveadride is a naturally occurring nonadride derivative that has garnered interest for its
chemical structure and potential biological activities. This technical guide provides a
comprehensive overview of the chemical structure, properties, and available experimental data
related to Heveadride, intended to serve as a valuable resource for researchers in the fields of
natural product chemistry, mycology, and drug discovery.

Chemical Structure and Identification

Heveadride possesses a complex tricyclic structure. Its systematic IUPAC name is
(9S,10R)-10-ethyl-9-propyl-6,14-dioxatricyclo[10.3.0.04,8]pentadeca-1(12),4(8)-diene-
5,7,13,15-tetrone[1]. The absolute configuration of Heveadride has been determined through
X-ray crystallographic analysis[2].

Key Identifiers:
e CAS Number: 39595-41-0[1]
e Molecular Formula: C1sH2006[1]

e PubChem CID: 11771911[1]
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Physicochemical Properties

A summary of the known quantitative data for Heveadride is presented in the table below.
Experimental data such as melting point and solubility are not readily available in the public
domain and would require access to specialized chemical databases or the original isolation

literature.

Property Value Source

Molecular Weight 332.35 g/mol [1]

Exact Mass 332.12598835 Da [1]

Computed LogP 2.4 PubChem (Computed)
Hydrogen Bond Donors 0 PubChem (Computed)
Hydrogen Bond Acceptors 6 PubChem (Computed)
Rotatable Bond Count 3 PubChem (Computed)

Spectroscopic Data

Detailed spectroscopic data is crucial for the unambiguous identification of Heveadride. While
the raw spectral data is not available, the structural elucidation was based on spectroscopic
and chemical investigations[3]. Researchers would typically rely on a combination of Nuclear
Magnetic Resonance (NMR) spectroscopy (*H and 13C), Mass Spectrometry (MS), and Infrared
(IR) spectroscopy for structural confirmation.

Biological Activity

Heveadride has been investigated for its antifungal properties. However, studies have shown
that its antifungal potency is weaker compared to its derivative, dihydroepiheveadride[3].
Dihydroepiheveadride exhibited strong antifungal activity against a variety of filamentous fungi,
including the human pathogens Aspergillus fumigatus, Penicillium marneffei, and Trichophyton
species. It also showed growth inhibition against certain yeasts like Trichosporon species but
had minimal to no effect against Candida spp. and Cryptococcus neoformans|3].

Signaling Pathways and Mechanism of Action
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The precise mechanism of action and the specific signaling pathways affected by Heveadride
have not been elucidated in the reviewed literature. Generally, antifungal agents can exert their
effects through various mechanisms such as disrupting the cell membrane, inhibiting cell wall
synthesis, or interfering with essential cellular processes. Further research is required to
determine the specific molecular targets and signaling cascades that may be modulated by
Heveadride in fungal cells.

Experimental Protocols

Detailed experimental protocols for the synthesis or specific biological assays of Heveadride
are not extensively described in publicly accessible literature. The isolation of the related
compound, dihydroepiheveadride, was from an unidentified fungus, IFM 52672[3]. The general
approach for isolating such natural products involves fermentation of the producing organism,
followed by extraction and chromatographic purification of the active compounds.

A generalized workflow for the isolation and characterization of a natural product like
Heveadride is depicted in the following diagram.
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Generalized workflow for the isolation and characterization of Heveadride.

Logical Relationship of Antifungal Activity

The available data suggests a logical relationship where the structural modification of
Heveadride to its dihydro- form significantly enhances its antifungal efficacy.
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Relationship between Heveadride, its reduced form, and antifungal activity.

Conclusion

Heveadride is a structurally interesting natural product with a defined absolute
stereochemistry. While its own antifungal activity appears to be modest, it serves as a scaffold
for more potent antifungal agents like dihnydroepiheveadride. This technical guide summarizes
the currently available chemical and biological information on Heveadride. Further research is
warranted to fully characterize its physical properties, elucidate its mechanism of action, and
explore its potential in drug development, possibly through synthetic derivatization to enhance
its biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Heveadride: A Technical Guide to its Chemical Structure
and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12773145#what-is-the-chemical-structure-of-
heveadride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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